1-(3,4-dimethylphenyl)-N-((2,4-dimethylthiazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H23N3O2S/c1-11-5-6-16(7-12(11)2)22-10-15(8-18(22)23)19(24)20-9-17-13(3)21-14(4)25-17/h5-7,15H,8-10H2,1-4H3,(H,20,24)
• InChI Key: ZMSBDASBJNDTRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)NCC3=C(N=C(S3)C)C)C
• Molecular Formula: C19H23N3O2S
• Molecular Weight: 357.5 g/mol
• CAS No.: 1396851-08-3

Description

1-(3,4-dimethylphenyl)-N-((2,4-dimethylthiazol-5-yl)methyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H23N3O2S and its molecular weight is 357.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Biological Activity in Dyeing : This compound shows potential in the synthesis of novel heterocyclic aryl monoazo organic compounds. It exhibits high efficiency based on in vitro screening for antioxidant activity, antitumor activity against Ehrlich ascites carcinoma cell line, and antimicrobial activity against various pathogenic bacteria and fungi. This has implications in dyeing polyester fabrics, potentially creating sterile and biologically active fabrics for various applications (Khalifa et al., 2015).

Molecular Interaction and Conformational Analysis

• Molecular Interaction with Receptors : The compound demonstrates potent and selective antagonist activity for specific receptors, with conformational analysis revealing distinct energetic stability and conformers. This is crucial in pharmacophore models and can contribute to better understanding receptor-ligand interactions (Shim et al., 2002).

Synthesis of Polyamides

• Polyamide Synthesis : The compound is involved in the synthesis of new polyamides with specific characteristics. This includes its use in direct polycondensation reactions to produce novel polyamides with inherent viscosities and solubility in polar solvents, contributing to advancements in polymer science (Faghihi & Mozaffari, 2008).

Utility in Heterocyclic Synthesis

• Heterocyclic Synthesis Applications : This compound serves as a key intermediate in the synthesis of various heterocyclic compounds. These synthesized compounds are characterized by elemental and spectral data and have potential applications in diverse chemical processes (Fadda et al., 2012).

Insights into Conformational Features

• Structural Modifications and Supramolecular Aggregation : By varying substituents in its molecular scaffold, significant differences in intermolecular interaction patterns and packing features are observed. This highlights its role in understanding conformational features of related compounds (Nagarajaiah & Begum, 2014).